![molecular formula C16H17N3O4 B1223232 5-[(4-Methoxy-2-methylanilino)methylidene]-1-prop-2-enyl-1,3-diazinane-2,4,6-trione](/img/structure/B1223232.png)
5-[(4-Methoxy-2-methylanilino)methylidene]-1-prop-2-enyl-1,3-diazinane-2,4,6-trione
Overview
Description
5-[(4-methoxy-2-methylanilino)methylidene]-1-prop-2-enyl-1,3-diazinane-2,4,6-trione is a member of barbiturates.
Scientific Research Applications
Chemical Synthesis and Structural Analysis
- The compound's structure and synthesis methods are explored in studies focusing on the creation of various nitrogen-containing heterocycles. These works contribute to the understanding of its chemical behavior and potential applications in synthesizing complex organic compounds (Kutkovaya, Vyaznikova, & Zalesov, 2003).
- Investigations into the synthesis and crystal structure of similar compounds provide insight into their molecular configuration, which is crucial for understanding their reactivity and potential uses in various fields of chemistry (Rivera, Ríos-Motta, & Bolte, 2022).
Potential Biological and Medicinal Applications
- Some studies have examined the antimicrobial properties of compounds structurally related to 5-[(4-Methoxy-2-methylanilino)methylidene]-1-prop-2-enyl-1,3-diazinane-2,4,6-trione, indicating a possible application in the development of new antimicrobial agents (Kumar, Sharma, Garg, & Yadav, 2006).
- Research into the anti-proliferative activity of similar compounds against human tumor cell lines suggests potential applications in cancer treatment and drug development (Madadi, Penthala, Janganati, & Crooks, 2014).
properties
Molecular Formula |
C16H17N3O4 |
|---|---|
Molecular Weight |
315.32 g/mol |
IUPAC Name |
6-hydroxy-5-[(4-methoxy-2-methylphenyl)iminomethyl]-1-prop-2-enylpyrimidine-2,4-dione |
InChI |
InChI=1S/C16H17N3O4/c1-4-7-19-15(21)12(14(20)18-16(19)22)9-17-13-6-5-11(23-3)8-10(13)2/h4-6,8-9,21H,1,7H2,2-3H3,(H,18,20,22) |
InChI Key |
RQMZRFZOVAZGFA-UHFFFAOYSA-N |
SMILES |
CC1=C(C=CC(=C1)OC)N=CC2=C(N(C(=O)NC2=O)CC=C)O |
Canonical SMILES |
CC1=C(C=CC(=C1)OC)N=CC2=C(N(C(=O)NC2=O)CC=C)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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